(2,6-Difluoro-3-isopropoxyphenyl)(methyl)sulfane

• Molecular Formula: C10H12F2OS
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 1,3-difluoro-2-methylsulfanyl-4-propan-2-yloxybenzene
• InChI: InChI=1S/C10H12F2OS/c1-6(2)13-8-5-4-7(11)10(14-3)9(8)12/h4-6H,1-3H3
• InChI Key: MVSKRDHYRNNXPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=C(C=C1)F)SC)F

Description

(2,6-Difluoro-3-isopropoxyphenyl)(methyl)sulfane is a chemical compound of interest in medicinal chemistry and antibacterial research. While specific studies on this exact molecule are limited, its core structure aligns with the 2,6-difluorobenzamide motif, which is recognized as a critical scaffold for the development of allosteric inhibitors of the bacterial cell division protein FtsZ . In related compounds, the presence of fluorine atoms at the 2 and 6 positions of the benzene ring is known to induce a non-planar conformation between the aromatic ring and the functional side group. This specific conformation is crucial as it allows the inhibitor to fit more effectively into the allosteric binding pocket of FtsZ in pathogens like S. aureus , enhancing hydrophobic interactions with key residues such as Val203, Val207, and Asn263 . The isopropoxy and methylsulfane substituents on the aromatic ring may further modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are important factors in drug discovery . Researchers may utilize this compound as a building block or intermediate in the synthesis of more complex molecules aimed at targeting bacterial cell division . As with all compounds of this nature, (2,6-Difluoro-3-isopropoxyphenyl)(methyl)sulfane is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1 lists structurally related sulfane sulfur compounds and their key features:

Compound Name	CAS No.	Substituents	Similarity Score	Key Properties
(2,6-Dibromo-3-fluorophenyl)(methyl)sulfane	1314987-31-9	2,6-dibromo, 3-fluoro	0.88	Higher lipophilicity, reduced reactivity
2,4-Dibromo-5-fluorothioanisole	1806295-47-5	2,4-dibromo, 5-fluoro	0.88	Increased steric hindrance
(2,5-Dibromo-3-fluorophenyl)(methyl)sulfane	1803715-70-9	2,5-dibromo, 3-fluoro	0.85	Altered electronic distribution
(2,4-Dibromo-3,5-difluorophenyl)(methyl)sulfane	147460-43-3	2,4-dibromo, 3,5-difluoro	0.85	Enhanced electron-withdrawing effects

Key Comparisons:

Substituent Effects on Reactivity: Bromine vs. Fluorine: Brominated analogs exhibit greater steric bulk and lipophilicity compared to the fluorinated target compound. This may reduce their reactivity in sulfur-transfer reactions but enhance tissue penetration .

Biological Activity: Anticancer Potential: Garlic-derived cyclic organosulfur compounds (e.g., foliogarlic disulfanes) with disulfane (-S-S-) or trisulfane (-S-S-S-) moieties demonstrate potent anticancer effects via redox modulation . In contrast, the monosulfane structure of (2,6-Difluoro-3-isopropoxyphenyl)(methyl)sulfane may exhibit milder activity but greater metabolic stability . Antioxidant Capacity: The target compound’s ability to generate H₂S and persulfides may rival brominated analogs, as fluorine’s electronegativity could facilitate faster sulfur transfer to thiols .

Reactivity with Trapping Reagents :

• Phosphine-based reagents like P2 rapidly trap sulfane sulfur in compounds such as cysteine polysulfides and elemental sulfur (S₈) . The target compound’s fluorine substituents may slow trapping kinetics compared to less electron-deficient analogs, as electron withdrawal could stabilize the sulfane sulfur bond .

Research Findings and Implications

• Cancer Research : Sulfane sulfur compounds, including garlic-derived polysulfanes, inhibit glioma proliferation by modulating sulfur metabolism enzymes (e.g., rhodanese, MPST) . The target compound’s fluorinated structure may enhance blood-brain barrier penetration, making it a candidate for neuro-oncology applications .
• Redox Signaling : Unlike brominated analogs, the target compound’s electron-withdrawing groups may favor selective S-sulfhydration of cysteine residues in proteins, akin to RSS signaling mechanisms observed in H₂S pathways .
• Toxicological Considerations : Brominated derivatives’ higher lipophilicity raises concerns about bioaccumulation, whereas the fluorine and isopropoxy groups in the target compound may promote safer metabolic clearance .